Cas no 2248272-54-8 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S)-2-(1H-imidazol-1-yl)cyclohexane-1-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S)-2-(1H-imidazol-1-yl)cyclohexane-1-carboxylate
• CAS No: 2248272-54-8
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6030120
• PubChem ID: 165758643
• Update Time: 2025-07-17

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S)-2-(1H-imidazol-1-yl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S)-2-(1H-imidazol-1-yl)cyclohexane-1-carboxylate
• 2248272-54-8
• EN300-6525345

• Inchi： 1S/C18H17N3O4/c22-16-12-5-1-2-6-13(12)17(23)21(16)25-18(24)14-7-3-4-8-15(14)20-10-9-19-11-20/h1-2,5-6,9-11,14-15H,3-4,7-8H2/t14-,15+/m1/s1
• InChI Key： LUQCZJSXMOXOPW-CABCVRRESA-N
• SMILES： O(C([C@@H]1CCCC[C@@H]1N1C=NC=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.5Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S)-2-(1H-imidazol-1-yl)cyclohexane-1-carboxylate

Research Brief on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S)-2-(1H-imidazol-1-yl)cyclohexane-1-carboxylate (CAS: 2248272-54-8)

Recent studies have highlighted the significance of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S)-2-(1H-imidazol-1-yl)cyclohexane-1-carboxylate (CAS: 2248272-54-8) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the biological activity of this compound. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. Additionally, in vitro and in vivo studies have been conducted to evaluate its efficacy and safety profile, with a focus on its interaction with target enzymes and cellular pathways.

One of the key findings from these studies is the compound's ability to selectively inhibit specific isoforms of cytochrome P450 enzymes, which play a critical role in drug metabolism. This property makes it a valuable candidate for further investigation in the context of drug-drug interactions and personalized medicine. Furthermore, preliminary data suggest that the compound exhibits potent antifungal activity, particularly against Candida species, highlighting its potential as a lead compound for the development of new antifungal therapies.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance these attributes while maintaining its biological activity. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of these findings into clinical applications.

In conclusion, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S)-2-(1H-imidazol-1-yl)cyclohexane-1-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Continued research is essential to fully exploit its potential and address the existing challenges in its development. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in medicine.